Cas no 81577-19-7 (Carbonic acid, butyl 4-hydroxyphenyl ester)

• Product Name: Carbonic acid, butyl 4-hydroxyphenyl ester
• CAS No: 81577-19-7
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 703676
• PubChem ID: 10262528
• Update Time: 2025-04-19

Carbonic acid, butyl 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, butyl 4-hydroxyphenyl ester
• butyl (4-hydroxyphenyl) carbonate
• 81577-19-7
• SCHEMBL3063886
• DTXSID40437513

• Inchi： 1S/C11H14O4/c1-2-3-8-14-11(13)15-10-6-4-9(12)5-7-10/h4-7,12H,2-3,8H2,1H3
• InChI Key： MIGCBVFOVJTYFO-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(=CC=1)O)CCCC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų